Cas no 1352541-54-8 (7-bromo-5-methyl-2-(trifluoromethyl)-1H-benzimidazole)

• Product Name: 7-bromo-5-methyl-2-(trifluoromethyl)-1H-benzimidazole
• CAS No: 1352541-54-8
• MF: C₉H₆BrF₃N₂
• MW: 279.056551456451
• CID: 5169223
• Update Time: 2025-05-28

7-bromo-5-methyl-2-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-bromo-5-methyl-2-(trifluoromethyl)-1H-benzimidazole

• Inchi： 1S/C9H6BrF3N2/c1-4-2-5(10)7-6(3-4)14-8(15-7)9(11,12)13/h2-3H,1H3,(H,14,15)
• InChI Key： GBSREXPMEYXVCD-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)NC2=C(Br)C=C(C)C=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 7-bromo-5-methyl-2-(trifluoromethyl)-1H-benzimidazole

Comprehensive Overview of 7-bromo-5-methyl-2-(trifluoromethyl)-1H-benzimidazole (CAS No. 1352541-54-8)

The compound 7-bromo-5-methyl-2-(trifluoromethyl)-1H-benzimidazole (CAS No. 1352541-54-8) is a highly specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a trifluoromethyl group and a bromine substituent, this compound exhibits remarkable potential in drug discovery and material science applications. Researchers are particularly interested in its role as a building block for developing novel therapeutic agents targeting various diseases.

In recent years, the demand for fluorinated heterocycles like 7-bromo-5-methyl-2-(trifluoromethyl)-1H-benzimidazole has surged due to their enhanced metabolic stability and bioavailability. The presence of both halogen atoms and electron-withdrawing groups in its structure makes it an attractive candidate for medicinal chemistry applications. Current studies focus on its potential as a kinase inhibitor precursor, with particular relevance to cancer research and anti-inflammatory drug development.

The synthesis of 1352541-54-8 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. Its physicochemical properties, including solubility in organic solvents and thermal stability, make it suitable for various experimental conditions in laboratory settings.

From a commercial perspective, 7-bromo-5-methyl-2-(trifluoromethyl)-1H-benzimidazole serves as a valuable intermediate in the production of more complex molecules. Pharmaceutical companies are exploring its incorporation into small molecule drugs, while material scientists investigate its potential in creating advanced organic electronic materials. The compound's structure-activity relationship (SAR) studies have revealed interesting correlations between its substitutions and biological activity.

Environmental and safety considerations for handling CAS 1352541-54-8 follow standard laboratory protocols for heterocyclic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during manipulation. Storage typically requires protection from moisture and light at controlled temperatures to maintain stability.

The future research directions for 7-bromo-5-methyl-2-(trifluoromethyl)-1H-benzimidazole include exploring its potential in catalysis and as a ligand in coordination chemistry. Its structural features make it a candidate for developing new metal-organic frameworks (MOFs) with potential applications in gas storage and separation technologies. Additionally, the compound's photophysical properties are being investigated for possible use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In the context of intellectual property, several patents have emerged involving derivatives of 1352541-54-8, particularly in the areas of anticancer agents and antiviral compounds. The pharmaceutical industry continues to show strong interest in this chemical scaffold due to its versatility and the growing need for targeted therapies with improved efficacy and reduced side effects.

For researchers sourcing 7-bromo-5-methyl-2-(trifluoromethyl)-1H-benzimidazole, quality control parameters such as purity grade, batch consistency, and analytical certificates are critical considerations. The compound is typically supplied by specialized fine chemical manufacturers with expertise in halogenated heterocycles. Custom synthesis services are also available for researchers requiring specific isotopic labeling or structural modifications.

The analytical characterization of CAS 1352541-54-8 presents some unique challenges due to the presence of multiple heteroatoms and halogen substituents. Advanced techniques like 2D NMR and X-ray crystallography are often employed to fully elucidate its molecular structure. These detailed analyses are crucial for understanding its reactivity patterns and potential applications in molecular design.

As the field of precision medicine advances, compounds like 7-bromo-5-methyl-2-(trifluoromethyl)-1H-benzimidazole are becoming increasingly important in the development of target-specific drugs. Its structural features allow for precise modifications that can optimize drug-target interactions while minimizing off-target effects. This aligns with current trends in pharmaceutical research focusing on personalized therapies and combinatorial chemistry approaches.